Cas no 2679931-72-5 (benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate)

• Product Name: benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate
• CAS No: 2679931-72-5
• MF: C₁₇H₁₆BrNO₃
• MW: 362.217844009399
• CID: 5619133
• PubChem ID: 165928172
• Update Time: 2025-05-20

benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl]carbamate
• 2679931-72-5
• EN300-28299975
• benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate

• Inchi： 1S/C17H16BrNO3/c18-13-6-7-16-14(10-13)15(8-9-21-16)19-17(20)22-11-12-4-2-1-3-5-12/h1-7,10,15H,8-9,11H2,(H,19,20)/t15-/m0/s1
• InChI Key： OYDSQUYNABEBJV-HNNXBMFYSA-N
• SMILES： BrC1C=CC2=C(C=1)[C@H](CCO2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.03136g/mol
• Monoisotopic Mass: 361.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate

Introduction to Benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate (CAS No. 2679931-72-5)

Benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate, with the chemical identifier CAS No. 2679931-72-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a benzyl group and a N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate moiety, has garnered attention due to its structural complexity and potential biological activities.

The< strong>benzyl group is a common pharmacophore in medicinal chemistry, often used to enhance solubility and bioavailability of drug candidates. The presence of the< strong>N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate moiety suggests that this compound may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The< strong>1-benzopyran scaffold, particularly in its substituted forms, has shown promise in various pharmacological contexts. For instance, derivatives of< strong>1-benzopyran have been explored for their potential anti-inflammatory, anti-cancer, and antimicrobial properties.

The< strong>bromo substituent in the molecule adds another layer of complexity, as bromine can influence both the electronic properties and reactivity of the compound. This substitution pattern is often exploited in drug design to modulate binding affinity and metabolic stability. The combination of these features makes Benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate a fascinating subject for further research.

Recent studies have highlighted the importance of chirality in pharmaceutical compounds. The< strong>(4S) configuration indicates that this compound is enantiomerically pure, which can significantly impact its biological activity. Chiral drugs often exhibit different pharmacological profiles compared to their racemic counterparts, making enantiopure compounds highly sought after in drug development.

The< strong>carbamate functional group is another key feature of this molecule. Carbamates have been widely used in pharmaceuticals due to their ability to form stable bonds with biological targets. They are also known for their versatility in drug design, allowing for the creation of molecules with tailored properties.

The synthesis of Benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, is crucial in achieving the desired stereochemical outcome.

In terms of biological activity, preliminary studies suggest that Benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate may exhibit inhibitory effects on certain enzymes and receptors. These findings are supported by computational modeling studies that predict favorable interactions between the compound and its potential targets. Further experimental validation is needed to confirm these hypotheses.

The< strong>CAS No. 2679931-72-5 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized nomenclature is essential for ensuring accurate communication among researchers and regulatory agencies.

The development of novel pharmaceuticals relies heavily on the discovery and characterization of new chemical entities like Benzyl N-(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-y lcarbamate. By understanding its structure-function relationships, researchers can gain valuable insights into potential therapeutic applications and optimize its properties for clinical use.

In conclusion, Benzyl N-(4S)-6-bromo -3,4-dihydro -2H -1 -benzopyran -4 -y lcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new treatments. Continued research into this compound will likely yield important discoveries that contribute to advancements in medicine.